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Compound of Interest

Compound Name: Z-Tyr(tbu)-ome

Cat. No.: B554264 Get Quote

Technical Guide: Cbz-Tyr(tBu)-OMe
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-α-Carbobenzyloxy-O-tert-butyl-L-

tyrosine methyl ester, commonly referred to as Cbz-Tyr(tBu)-OMe. This compound is a crucial

intermediate in synthetic organic chemistry, particularly in the field of peptide synthesis. Its

dual-protection scheme, with the Cbz group on the amine and the tert-butyl ether on the

phenolic side chain, offers strategic advantages for the controlled assembly of complex peptide

structures.

Core Compound Data
The fundamental physicochemical properties of Cbz-Tyr(tBu)-OMe are summarized below.

These values are essential for reaction planning, stoichiometry calculations, and analytical

characterization.
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Property Value Source

CAS Number 5068-29-1 [1]

Molecular Formula C₂₂H₂₇NO₅ [2]

Molecular Weight 385.45 g/mol [2]

Appearance White to off-white solid [2]

Boiling Point (Predicted) 529.8 ± 50.0 °C [2]

Density (Predicted) 1.138 ± 0.06 g/cm³ [2]

Storage Temperature
Room Temperature (Sealed in

dry conditions)
[2]

Synthetic and Application Workflows
The utility of Cbz-Tyr(tBu)-OMe is best understood through its synthesis and subsequent

application in peptide chemistry. The following diagrams illustrate these key processes.
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Synthesis of Cbz-Tyr(tBu)-OMe

Z-L-Tyr-OMe
in CH₂Cl₂

Stirring Reaction
(Room Temp, 1-10 days)

H₂SO₄ (cat.)
Isobutylene

Cbz-Tyr(tBu)-OMe
(in solution)
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Application in Dipeptide Synthesis

Cbz-Tyr(tBu)-OMe

Saponification
(e.g., NaOH in MeOH/H₂O)

Cbz-Tyr(tBu)-OH

Peptide Coupling
(e.g., DCC/HOBt)

Cbz-Tyr(tBu)-AA-OR'

H-AA-OR'
(Amino Acid Ester)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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